Cas no 1222368-50-4 (6-Bromo-3-methylisoquinoline)

• Product Name: 6-Bromo-3-methylisoquinoline
• CAS No: 1222368-50-4
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD22577212
• CID: 4563593
• PubChem ID: 20616783
• Update Time: 2025-06-10

6-Bromo-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methylisoquinoline
• 6-bromo-3-methyl-isoquinoline
• Isoquinoline, 6-bromo-3-methyl-
• 1222368-50-4
• CS-0442667
• SMXSYILLOYOOPI-UHFFFAOYSA-N
• SY070909
• D79825
• SCHEMBL6845001
• EN300-119955
• MFCD22577212
• DB-428499

• MDL： MFCD22577212
• Inchi： 1S/C10H8BrN/c1-7-4-9-5-10(11)3-2-8(9)6-12-7/h2-6H,1H3
• InChI Key： SMXSYILLOYOOPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CN=C(C)C=C2C=1

Computed Properties

• Exact Mass: 220.98401 g/mol
• Monoisotopic Mass: 220.98401 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.08
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-Bromo-3-methylisoquinoline

Introduction to 6-Bromo-3-methylisoquinoline (CAS No: 1222368-50-4)

6-Bromo-3-methylisoquinoline, with the chemical formula C₉H₉NBr, is a significant compound in the field of pharmaceutical and chemical research. Its molecular structure, featuring a bromine substituent at the 6-position and a methyl group at the 3-position of an isoquinoline backbone, makes it a versatile intermediate for synthesizing various bioactive molecules. This compound has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The importance of 6-Bromo-3-methylisoquinoline lies in its role as a building block for more complex structures. Isoquinoline derivatives are well-known for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromine and methyl groups enhances its reactivity, allowing for further functionalization and exploration of its pharmacological profile.

In recent years, there has been a surge in research focused on developing novel isoquinoline-based drugs. The brominated isoquinolines, such as 6-Bromo-3-methylisoquinoline, have been particularly studied for their ability to interact with biological targets. For instance, studies have shown that brominated isoquinolines can modulate enzyme activity and interfere with signaling pathways involved in cancer progression.

One of the most exciting areas of research involving 6-Bromo-3-methylisoquinoline is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop targeted therapies with fewer side effects. The bromine atom in 6-Bromo-3-methylisoquinoline provides a handle for further derivatization, enabling the creation of potent kinase inhibitors.

Another notable application of this compound is in the synthesis of small molecule inhibitors targeting bacterial enzymes. Antibiotic resistance is a growing global health concern, and the search for new antibiotics is more critical than ever. Isoquinoline derivatives have shown promise as antibiotics due to their ability to disrupt bacterial cell wall synthesis and other vital processes. The unique structure of 6-Bromo-3-methylisoquinoline makes it an ideal candidate for designing novel antibacterial agents.

The synthesis of 6-Bromo-3-methylisoquinoline typically involves multi-step organic reactions, starting from readily available precursors. The bromination step is crucial and often requires careful control of reaction conditions to ensure high yield and selectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes.

In addition to its pharmaceutical applications, 6-Bromo-3-methylisoquinoline has found utility in materials science. Its ability to form stable complexes with metal ions makes it valuable in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies.

The latest research on 6-Bromo-3-methylisoquinoline also explores its potential in photodynamic therapy (PDT). PDT involves using light-sensitive compounds to generate reactive oxygen species that can kill cancer cells. The isoquinoline core has been shown to be an effective photosensitizer when combined with appropriate ligands. The bromine substituent can further enhance the photosensitizing properties by facilitating metal coordination.

In conclusion, 6-Bromo-3-methylisoquinoline (CAS No: 1222368-50-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.